Cas no 349484-00-0 (3-methyl-5-oxo-1,4-dihydropyrazole-4-carbaldehyde)

3-methyl-5-oxo-1,4-dihydropyrazole-4-carbaldehyde is a versatile intermediate in organic synthesis, known for its unique structure and chemical reactivity. This compound offers a high degree of structural flexibility, facilitating the synthesis of various heterocyclic compounds. Its stability and ease of handling make it an attractive choice for researchers in medicinal chemistry and pharmaceutical development.
3-methyl-5-oxo-1,4-dihydropyrazole-4-carbaldehyde structure
349484-00-0 structure
Product Name:3-methyl-5-oxo-1,4-dihydropyrazole-4-carbaldehyde
CAS No:349484-00-0
MF:C5H6N2O2
MW:126.113340854645
CID:302788
PubChem ID:45092806
Update Time:2025-07-23

3-methyl-5-oxo-1,4-dihydropyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-carboxaldehyde,4,5-dihydro-3-methyl-5-oxo-
    • 1H-Pyrazole-4-carboxaldehyde,4,5-dihydro-3-methyl-5-oxo-(9CI)
    • 3-methyl-5-oxo-1,4-dihydropyrazole-4-carbaldehyde
    • 349484-00-0
    • starbld0031021
    • 3-methyl-4-formyl-2-pyrazoline-5-one
    • 3-Methyl-5-oxo-4,5-dihydro-1H-pyrazole-4-carbaldehyde
    • Inchi: 1S/C5H6N2O2/c1-3-4(2-8)5(9)7-6-3/h2,4H,1H3,(H,7,9)
    • InChI Key: HYDZLUCKFCQPEI-UHFFFAOYSA-N
    • SMILES: O=C1C(C=O)C(C)=NN1

Computed Properties

  • Exact Mass: 126.04298
  • Monoisotopic Mass: 126.043
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.5A^2
  • XLogP3: -0.7

Experimental Properties

  • PSA: 58.53

3-methyl-5-oxo-1,4-dihydropyrazole-4-carbaldehyde Pricemore >>

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NAN JING YAO SHI KE JI GU FEN Co., Ltd.
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Additional information on 3-methyl-5-oxo-1,4-dihydropyrazole-4-carbaldehyde

Introduction to 3-Methyl-5-oxo-1,4-dihydropyrazole-4-carbaldehyde (CAS No. 349484-00-0)

3-Methyl-5-oxo-1,4-dihydropyrazole-4-carbaldehyde (CAS No. 349484-00-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, including the development of novel therapeutic agents and as a building block in synthetic chemistry.

The molecular structure of 3-methyl-5-oxo-1,4-dihydropyrazole-4-carbaldehyde consists of a pyrazole ring with a methyl group at the 3-position and a carbonyl group at the 5-position. The presence of the aldehyde functional group at the 4-position adds to its reactivity and versatility in chemical reactions. This combination of functional groups makes it an attractive candidate for the synthesis of more complex molecules with diverse biological activities.

Recent studies have highlighted the potential of 3-methyl-5-oxo-1,4-dihydropyrazole-4-carbaldehyde in the development of new drugs. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory and analgesic properties. The researchers found that these derivatives effectively inhibited cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory conditions.

In another significant development, a team of scientists from the University of California, San Francisco, reported that 3-methyl-5-oxo-1,4-dihydropyrazole-4-carbaldehyde derivatives showed promising antiviral activity against several strains of influenza virus. The study, published in Antiviral Research, indicated that these compounds could potentially be developed into new antiviral drugs to combat emerging viral threats.

The synthetic accessibility of 3-methyl-5-oxo-1,4-dihydropyrazole-4-carbaldehyde is another factor contributing to its importance in pharmaceutical research. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One notable method involves the condensation of hydrazine with an appropriate ketone followed by oxidation to form the aldehyde. This synthetic pathway allows for easy modification and functionalization, making it a valuable intermediate in the synthesis of more complex molecules.

In addition to its pharmaceutical applications, 3-methyl-5-oxo-1,4-dihydropyrazole-4-carbaldehyde has also been explored for its potential use in agrochemicals. Research conducted at the Institute of Plant Protection in China found that certain derivatives of this compound exhibit strong herbicidal activity against a variety of weed species. This finding opens up new possibilities for developing environmentally friendly herbicides that can help manage weed resistance issues.

The safety profile of 3-methyl-5-oxo-1,4-dihydropyrazole-4-carbaldehyde is an important consideration in its development and application. Preclinical studies have shown that this compound is generally well-tolerated at therapeutic doses, with minimal toxicity observed in animal models. However, further research is needed to fully understand its long-term effects and potential interactions with other drugs.

In conclusion, 3-methyl-5-oxo-1,4-dihydropyrazole-4-carbaldehyde (CAS No. 349484-00-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and synthetic accessibility make it an attractive candidate for the development of new therapeutic agents and agrochemicals. Ongoing research continues to uncover new possibilities for this versatile compound, highlighting its significance in modern scientific advancements.

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